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Compound of Interest

Compound Name: ATTO 390

Cat. No.: B12058962

Get Quote

The following table summarizes the key photophysical parameters of ATTO 390. These

properties are essential for understanding the brightness and spectral characteristics of the

dye, which are intrinsically linked to its performance in fluorescence-based applications.

Property Value Reference(s)

Excitation Maximum (λex) 390 nm [1][3]

Emission Maximum (λem) 479 nm [1]

Molar Extinction Coefficient (ε) 24,000 cm⁻¹M⁻¹ [1][4]

Fluorescence Quantum Yield

(Φf)
0.90 [1][3]

Fluorescence Lifetime (τfl) 5.0 ns [1][4]

Structure Coumarin derivative [1][2]
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The following protocol provides a detailed methodology for quantifying the photostability of

ATTO 390 by measuring its photobleaching rate under continuous illumination. This procedure

can be adapted for various experimental setups, including fluorescence microscopy and

spectrofluorometry.

1. Sample Preparation:

Dye Solution: Prepare a stock solution of ATTO 390 in a high-quality, anhydrous solvent

such as dimethyl sulfoxide (DMSO). From the stock, prepare a dilute solution of ATTO 390 in

the desired imaging buffer (e.g., phosphate-buffered saline, PBS) or mounting medium. The

final concentration should result in an absorbance of less than 0.1 at the excitation maximum

(390 nm) in a 1 cm pathlength cuvette to minimize inner-filter effects.

Immobilization (for microscopy): To prevent diffusion during measurement, the dye can be

immobilized. This can be achieved by conjugating ATTO 390 to a large molecule like bovine

serum albumin (BSA) and then adsorbing it onto a glass coverslip. Alternatively, the dye can

be embedded in a polymer matrix such as polyvinyl alcohol (PVA).

Antifade Reagents: For applications requiring enhanced photostability, consider the use of a

commercial or homemade antifade mounting medium. Note that the presence of antifade

reagents will alter the intrinsic photostability of the dye and should be reported in the

experimental conditions.

2. Instrumentation and Setup:

Light Source: Utilize a stable light source for excitation, such as a 405 nm diode laser or a

mercury arc lamp with a 390 nm bandpass filter. It is crucial that the light source provides

constant power output over the duration of the experiment.

Microscope/Spectrofluorometer:

Microscopy: Use an objective with a numerical aperture (NA) suitable for the desired

imaging modality. Ensure that the dichroic mirror and emission filter are optimized for

ATTO 390 (e.g., a 450/50 nm bandpass filter).

Spectrofluorometer: Use a quartz cuvette and ensure the instrument is set to collect the

emission spectrum of ATTO 390.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#quantitative-data-photophysical-properties-of-atto-390
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#quantitative-data-photophysical-properties-of-atto-390
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#quantitative-data-photophysical-properties-of-atto-390
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#quantitative-data-photophysical-properties-of-atto-390
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#quantitative-data-photophysical-properties-of-atto-390
https://www.benchchem.com/product/b12058962/docs?utm_src=pdf-body#quantitative-data-photophysical-properties-of-atto-390
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detector: A sensitive detector, such as a photomultiplier tube (PMT) or a sCMOS/EMCCD

camera, is required to accurately measure the fluorescence intensity.

Power Measurement: The excitation power at the sample plane should be measured using a

calibrated power meter. This is critical for the reproducibility of the experiment.

3. Data Acquisition:

Define a region of interest (ROI) within the sample for analysis.

Set the excitation light intensity to a level that provides a good signal-to-noise ratio. For

comparative studies, this intensity must be kept constant across all samples.

Begin continuous illumination of the ROI.

Acquire a time-lapse series of images or a continuous fluorescence intensity trace over time.

The acquisition interval should be frequent enough to accurately capture the decay profile.

The total acquisition time should be sufficient to observe a significant decrease in

fluorescence (e.g., to less than 50% of the initial intensity).

4. Data Analysis:

For each time point, measure the mean fluorescence intensity within the ROI.

Subtract the background intensity from a region without the fluorophore.

Normalize the background-corrected fluorescence intensity at each time point to the initial

intensity (I₀).

Plot the normalized intensity (I/I₀) as a function of time.

Fit the resulting decay curve to a single or multi-exponential decay function. For a single

exponential decay, the equation is: I(t) = I₀ * e^(-kt) where 'k' is the photobleaching rate

constant.

From the rate constant, the photobleaching half-life (t₁/₂) can be calculated as: t₁/₂ = ln(2) / k
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Experimental Workflow for Photostability
Measurement
The following diagram illustrates the logical workflow for the experimental protocol described

above.

1. Sample Preparation

2. Instrument Setup

3. Data Acquisition

4. Data Analysis

Prepare ATTO 390
Stock Solution (DMSO)
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(e.g., PBS)
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Click to download full resolution via product page

Caption: Workflow for determining the photostability of ATTO 390.

By following this comprehensive guide, researchers can obtain quantitative data on the

photostability of ATTO 390 under their specific experimental conditions. This will enable a more

informed selection of fluorescent probes and contribute to the generation of more reliable and

reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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